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Introduction

Angiotensin Il (Ang Il) is a crucial octapeptide hormone within the renin-angiotensin system
(RAS) that plays a pivotal role in blood pressure regulation and cardiovascular homeostasis.[1]
[2] Its effects are primarily mediated through two G protein-coupled receptors (GPCRS), the
Angiotensin Il Type 1 Receptor (AT1R) and the Angiotensin Il Type 2 Receptor (AT2R).[3][4][5]
The AT1R is responsible for most of the well-known physiological and pathophysiological
actions of Ang Il, including vasoconstriction, inflammation, and cellular growth, making it a
significant target for antihypertensive drugs.[3][5][6][7] Understanding the binding affinity of
novel compounds to these receptors is fundamental for the development of new therapeutics.

This document provides a detailed protocol for a non-radioactive, fluorescence-based binding
affinity assay using FAM (carboxyfluorescein)-labeled Angiotensin Il. This assay offers a
sensitive and high-throughput compatible alternative to traditional radioligand binding assays
for characterizing the interaction of unlabeled test compounds with Angiotensin Il receptors.[8]
[9][10] The protocol is designed for a competitive binding format, where the displacement of
FAM-labeled Angiotensin Il by a test compound is measured to determine the compound's
binding affinity (IC50), from which the inhibition constant (Ki) can be derived. A fluorescence
polarization (FP) readout is a suitable method for this homogenous assay format.[11][12]
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Angiotensin Il Signaling Pathway

Angiotensin Il binding to the AT1 receptor initiates a cascade of intracellular signaling events.
This process is complex and involves multiple pathways that contribute to the diverse
physiological responses to Ang I1.[3][6][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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